N,N'-4,4'-biphenyldiylbis(4-ethylbenzenesulfonamide)

• IUPAC Name: 4-ethyl-N-[4-[4-[(4-ethylphenyl)sulfonylamino]phenyl]phenyl]benzenesulfonamide
• InChI: InChI=1S/C28H28N2O4S2/c1-3-21-5-17-27(18-6-21)35(31,32)29-25-13-9-23(10-14-25)24-11-15-26(16-12-24)30-36(33,34)28-19-7-22(4-2)8-20-28/h5-20,29-30H,3-4H2,1-2H3
• InChI Key: CFZJSVICEGWSCL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)C3=CC=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)CC
• Molecular Formula: C28H28N2O4S2
• Molecular Weight: 520.7 g/mol

Description

“N,N’-4,4’-biphenyldiylbis(4-ethylbenzenesulfonamide)” is a chemical compound with the molecular formula C28H28N2O4S2. It has an average mass of 520.663 Da and a monoisotopic mass of 520.149048 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N,N’-4,4’-biphenyldiylbis(4-ethylbenzenesulfonamide)” are not available from the current sources. These properties could include melting point, boiling point, solubility, and others.

Scientific Research Applications

Crystallography and Molecular Structure

N,N'-4,4'-biphenyldiylbis(4-ethylbenzenesulfonamide) and related compounds have been studied for their crystal structures and molecular configurations. For instance, compounds like N-​[(Butylamino)​carbonyl]​-​4-​methylbenzenesulfonamide have been analyzed in orthorhombic space groups, revealing insights into their stabilization mechanisms through hydrogen bonding and van der Waals interactions (Nirmala & Gowda, 1981). Similar studies involve characterization using single-crystal X-ray diffraction and DFT calculations, providing valuable data for computational and theoretical chemistry applications (Nikonov et al., 2019).

Synthetic Chemistry and Catalysis

These sulfonamides are crucial in synthetic chemistry, serving as intermediates or catalysts in various reactions. For example, N-Cyano-N-phenyl-p-methylbenzenesulfonamide has been used as an electrophilic cyanation reagent for synthesizing benzonitriles (Anbarasan et al., 2011). Another study describes the use of a copper(I)-sulfonamide system in catalyzing the 1,4-addition of diorganozincs to α,β-unsaturated ketones, indicating the compound's utility in facilitating complex organic reactions (Kitamura et al., 2000).

Enzyme Inhibition and Biological Applications

Several N-substituted sulfonamides have been synthesized and evaluated for their potential in enzyme inhibition. For example, N-substituted-(4-bromophenyl)-4-ethoxybenzenesulfonamides showed significant inhibition of acetylcholinesterase and α-glucosidase, suggesting potential applications in medicinal chemistry and drug discovery (Riaz, 2020).

Materials Science

In the realm of materials science, these compounds have been used in the functionalization of polymeric materials. For example, poly(N-tosyl-ethylene imine-alt-ethylene sulfide) synthesized using a derivative of 4-methylbenzenesulfonamide, has shown promise in modifying polymeric surfaces, contributing to advancements in materials engineering and technology (Hori et al., 2011).

Mechanism of Action

The mechanism of action of “N,N’-4,4’-biphenyldiylbis(4-ethylbenzenesulfonamide)” is not available from the current sources. This information might be available in specialized databases or scientific literature.

Safety and Hazards

The safety and hazards associated with “N,N’-4,4’-biphenyldiylbis(4-ethylbenzenesulfonamide)” are not available from the current sources. This information is typically provided in material safety data sheets (MSDS) for the compound.

Future Directions

The future directions for research on “N,N’-4,4’-biphenyldiylbis(4-ethylbenzenesulfonamide)” are not available from the current sources. This could include potential applications, ongoing research, and areas of interest in the scientific community.